Cas no 1229442-86-7 (Ethyl 3-bromo-5-cyanobenzoate)

• Product Name: Ethyl 3-bromo-5-cyanobenzoate
• CAS No: 1229442-86-7
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 1091275
• PubChem ID: 67549603
• Update Time: 2025-05-23

Ethyl 3-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-cyanobenzoate
• Ethyl3-bromo-5-cyanobenzoate
• 1229442-86-7
• SCHEMBL2825003
• DB-084772

• Inchi： 1S/C10H8BrNO2/c1-2-14-10(13)8-3-7(6-12)4-9(11)5-8/h3-5H,2H2,1H3
• InChI Key： DQAFALHWYUHJSI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Additional information on Ethyl 3-bromo-5-cyanobenzoate

Ethyl 3-bromo-5-cyanobenzoate: A Comprehensive Overview

Ethyl 3-bromo-5-cyanobenzoate, with the CAS number 1229442-86-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with bromine and cyano functionalities. The combination of these groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The structure of Ethyl 3-bromo-5-cyanobenzoate consists of a benzene ring with three substituents: an ethoxy group (-OCH₂CH₃) at the para position, a bromine atom at the meta position, and a cyano group (-CN) at the para position relative to the ethoxy group. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity in different chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of heterocyclic compounds, which are widely used in drug discovery and agrochemicals.

One of the most notable applications of Ethyl 3-bromo-5-cyanobenzoate is in the field of medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic interventions.

In addition to its role in drug discovery, Ethyl 3-bromo-5-cyanobenzoate has also found applications in materials science. Its ability to undergo various coupling reactions has made it a valuable building block in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Recent advancements in this area have leveraged its unique electronic properties to develop novel materials for use in flexible electronics and energy storage devices.

The synthesis of Ethyl 3-bromo-5-cyanobenzoate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of ethyl cyanobenzoate followed by purification to obtain the desired product. Researchers have optimized these methods to improve yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications.

From an environmental perspective, Ethyl 3-bromo-5-cyanobenzoate has been studied for its biodegradability and ecological impact. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, reducing its potential to persist in the environment. However, further research is needed to fully understand its environmental fate and to develop sustainable practices for its production and disposal.

In conclusion, Ethyl 3-bromo-5-cyanobenzoate (CAS No: 1229442-86-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with its reactivity and versatility, positions it as an essential tool in modern organic synthesis. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.